
Tetraethylammonium benzoate molecular weight
and formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraethylammonium benzoate

Cat. No.: B096029 Get Quote

An In-depth Technical Guide to Tetraethylammonium Benzoate

This technical guide provides a comprehensive overview of tetraethylammonium benzoate, a

quaternary ammonium salt. The document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. It details the compound's chemical

and physical properties, its primary applications, and the fundamental principles behind its use.

Chemical and Physical Properties
Tetraethylammonium benzoate is a quaternary ammonium salt consisting of a central

nitrogen atom bonded to four ethyl groups, forming a tetraethylammonium cation, and a

benzoate anion. This structure imparts properties that make it useful in various chemical

applications.

Quantitative Data Summary
The key chemical and physical properties of tetraethylammonium benzoate are summarized

in the table below for easy reference.
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Property Value Reference

Molecular Weight 251.36 g/mol [1][2][3][4][5][6]

Molecular Formula C₁₅H₂₅NO₂ [1][4]

Alternative Formula C₈H₂₀N•C₇H₅O₂ [2]

Linear Formula (CH₃CH₂)₄N(C₆H₅COO) [3][6]

CAS Number 16909-22-1 [1][2][3][6]

Appearance Crystalline solid [4]

Density 1.132 g/cm³ at 20°C [1]

Water Solubility 963 g/L at 20°C [1]

IUPAC Name tetraethylazanium;benzoate [1]

Primary Applications and Experimental Protocols
Tetraethylammonium benzoate's unique structure, combining a lipophilic cation with an

anionic counterpart, makes it particularly effective in applications that require the interaction

between different phases.

Phase-Transfer Catalysis
A primary application of tetraethylammonium benzoate is as a phase-transfer catalyst.[1][4]

This process facilitates the reaction between reactants located in different immiscible phases

(e.g., an aqueous phase and an organic phase). The tetraethylammonium cation is soluble in

organic solvents due to its lipophilic nature, allowing it to transport the benzoate anion or other

reactive anions from the aqueous phase into the organic phase where the reaction can

proceed.[4]

General Experimental Protocol for Phase-Transfer Catalysis:

Reaction Setup: A biphasic system is prepared, typically consisting of an aqueous solution

and an organic solvent. The organic substrate is dissolved in the organic phase, while the

nucleophile (or other reactant) is dissolved in the aqueous phase.
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Catalyst Addition: A catalytic amount of tetraethylammonium benzoate (typically 0.2-5

mol%) is added to the reaction mixture.

Reaction Execution: The mixture is stirred vigorously to ensure maximum interfacial area

between the two phases, facilitating the transfer of the anion by the catalyst. The reaction is

allowed to proceed at a specified temperature for a set duration.

Work-up and Isolation: Upon completion of the reaction, the two phases are separated. The

organic phase, containing the product, is typically washed, dried, and concentrated. The

product is then purified using standard techniques such as chromatography or

recrystallization.

Electrochemical Analysis
Due to its ionic nature, tetraethylammonium benzoate can be used as a supporting

electrolyte in electrochemical studies.[4] Supporting electrolytes are crucial in electrochemistry

as they increase the conductivity of the solution and minimize the potential drop, ensuring that

the measured potential accurately reflects the reaction at the electrode surface.

General Experimental Protocol for Use as a Supporting Electrolyte:

Electrolyte Solution Preparation: A solution of the desired solvent (e.g., acetonitrile, water) is

prepared containing a specific concentration of tetraethylammonium benzoate (e.g., 0.1

M).

Analyte Addition: The electroactive species to be studied is added to the electrolyte solution

at a much lower concentration.

Electrochemical Measurement: The solution is placed in an electrochemical cell with the

appropriate electrodes (working, reference, and counter electrodes). The desired

electrochemical technique (e.g., cyclic voltammetry, chronoamperometry) is then applied to

study the redox behavior of the analyte.

Visualizing the Mechanism of Action
The following diagram illustrates the logical workflow of tetraethylammonium benzoate as a

phase-transfer catalyst.
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Workflow of Tetraethylammonium Benzoate in Phase-Transfer Catalysis
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Caption: Phase-transfer catalysis workflow.

Conclusion
Tetraethylammonium benzoate is a versatile quaternary ammonium salt with well-defined

chemical and physical properties. Its primary utility lies in its application as a phase-transfer

catalyst and as a supporting electrolyte in electrochemical studies. The principles governing its

function in these roles are well-understood, making it a reliable and effective tool for

researchers and scientists in various fields of chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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